N-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: N-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C13H12N4O3S/c1-20-11-4-2-3-10(7-11)16-21(18,19)12-5-6-13-15-14-9-17(13)8-12/h2-9,16H,1H3
• InChI Key: DPUCJFTZESTIAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NS(=O)(=O)C2=CN3C=NN=C3C=C2
• Molecular Formula: C13H12N4O3S
• Molecular Weight: 304.33 g/mol

Description

“N-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide” is a compound that belongs to the class of triazolopyridines. Triazolopyridines are heterocyclic molecules that comprise a triazole ring fused to a pyridine ring. They are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of triazolopyridines involves various methods, some of which include an oxidative ring closure. The [1,2,4]triazolo[4,3-a]pyridine derivative was prepared in a 73% isolated yield by means of an oxidative ring closure of a hydrazine intermediate. Sodium hypochlorite was used as the oxidant and ethanol as a solvent, making the process a clean, green approach.

Molecular Structure Analysis

The [1,2,4]triazolo[4,3-a]pyridine motif is found in a variety of biologically active compounds. There are multiple isomers which differ by the location of the nitrogen atoms and the nature of the ring fusion.

Chemical Reactions Analysis

The reaction for the synthesis of [1,2,4]triazolo[4,3-a]pyridine was performed at room temperature for 3 hours. Then the heterocycle was isolated in an analytically pure form by extraction, followed by passing the crude product mixture through a small plug of alumina.

Mechanism of Action

While the specific mechanism of action for “N-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide” is not mentioned in the sources, triazole compounds are known to be capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

Triazolopyridines are currently attracting significant attention due to their wide range of applications. They can be used as molecular chemosensors for metal ions, anions, and amino acids, as well as in the construction of luminophores. Therefore, the development of new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the antibacterial field.